Isoquinoline-4-sulfonyl chloride

• IUPAC Name: isoquinoline-4-sulfonyl chloride
• InChI: InChI=1S/C9H6ClNO2S/c10-14(12,13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6H
• InChI Key: PJWQXJJFRKPPSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NC=C2S(=O)(=O)Cl
• Molecular Formula: C9H6ClNO2S
• Molecular Weight: 227.67 g/mol

Description

Isoquinoline-4-sulfonyl chloride is a chemical compound used as an important intermediate in the synthesis of various pharmaceuticals. It is a colorless liquid.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a topic of interest in organic and medicinal chemistry. A number of excellent methodologies for constructing isoquinolines have been reported in the last decade. These methodologies include metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation.

Molecular Structure Analysis

This compound belongs to the class of organic compounds known as isoquinolines and derivatives. These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring.

Chemical Reactions Analysis

This compound is used as an important intermediate in the synthesis of various pharmaceuticals. It is involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

This compound is a colorless liquid with a predicted boiling point of 371.2±17.0 °C and a density of 1.483. It is sensitive to moisture.

Scientific Research Applications

Structural Analysis of Derivatives

Isoquinoline-4-sulfonyl chloride derivatives have been structurally analyzed to understand their molecular conformations and interactions. For example, studies on 4-fluoroisoquinoline-5-sulfonyl chloride and its derivatives have explored the positioning of sulfonyl groups and their steric effects on the molecule (Ohba, Gomi, Ohgiya, & Shibuya, 2012).

Synthesis of Heterocyclic Derivatives

This compound is used in the synthesis of heterocyclic derivatives. For instance, visible light-promoted synthesis of 4-(sulfonylmethyl)isoquinoline-1,3(2H,4H)-diones has been achieved using sulfonyl chlorides (Liu, Cong, Liu, & Sun, 2016).

Antimalarial Activity

Benzene and isoquinoline sulfonamide derivatives, synthesized from isoquinoline sulfonyl chlorides, have shown promising antimalarial activity against Plasmodium falciparum in vitro (Parai, Panda, Srivastava, & Puri, 2008).

Diastereoselective Synthesis

Isoquinoline derivatives have been synthesized through diastereoselective reactions involving isoquinolines, acyl/sulfonyl chlorides, and other components, demonstrating potential in stereoselective organic synthesis (Hermange, Tran Huu Dau, Retailleau, & Dodd, 2009).

Radical Cascade Synthesis

This compound has been used in radical cascade synthesis processes, enabling the creation of isoquinolinonedione derivatives with various functional groups (Xia, Zhu, Wang, & Liang, 2017).

Development of Potential Antitumor Compounds

The compound has been utilized in visible-light-driven sulfonylation/cyclization reactions, leading to the creation of sulfonylated benzo[4,5]imidazo[2,1-a]isoquinolin-6(5H)-ones with potential antitumor activity (Wang, Sun, Huang, Liu, Tang, Li, Hu, He, & Gao, 2021).

Catalytic Applications

This compound has been used in catalytic reactions, such as the thiocyanation of N-bearing aromatic compounds, demonstrating its versatility in organic synthesis (Rezayati, Kalantari, Ramazani, & Ezzatzadeh, 2021).

Mechanism of Action

While the specific mechanism of action for Isoquinoline-4-sulfonyl chloride is not available, it is known that isoquinoline derivatives exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Safety and Hazards

Isoquinoline-4-sulfonyl chloride should be handled with care to avoid dust formation and contact with skin and eyes. It should be stored under inert gas (nitrogen or Argon) at 2-8°C.

Future Directions

Isoquinoline-4-sulfonyl chloride is an important intermediate in the synthesis of various pharmaceuticals, and its use is expected to continue in the future. The development of new strategies for the synthesis of isoquinoline derivatives is a hot topic in organic and medicinal chemistry.